BE“GHE Foundational & Exploratory

Check Availability & Pricing

Picolinohydrazide chemical properties and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Picolinohydrazide

Cat. No.: B126095

An In-depth Technical Guide to the Chemical Properties and Formula of Picolinohydrazide

Abstract

Picolinohydrazide, a heterocyclic organic compound, serves as a critical building block in
medicinal and coordination chemistry. This technical guide provides a comprehensive overview
of its chemical formula, core physicochemical properties, and synthesis. Detailed experimental
protocols for its preparation and characterization are presented, alongside its significant role as
a versatile ligand and a precursor to biologically active molecules. This document is intended
for researchers, scientists, and professionals in the field of drug development seeking a
detailed understanding of picolinohydrazide.

Chemical Identity and Formula

Picolinohydrazide is a derivative of pyridine and a structural isomer of the well-known
antitubercular drug isoniazid.[1][2] Its identity is defined by the following identifiers.
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Identifier Value

IUPAC Name pyridine-2-carbohydrazide[1][3]

Synonyms Pic-:olinic Aci-d Hydrazid-e, -2-Pyridinecarboxylic
acid hydrazide, 2-Isoniazid[1][2]

CAS Number 1452-63-7[1]

Molecular Formula CeH7N3O[1][4][5][6]

Molecular Weight 137.14 g/mol [1][5][7]

SMILES C1=CC=NC(=C1)C(=O)NN[1]

InChiKey BAQLNPIEFOYKNB-UHFFFAOYSA-N[1][6]

Physicochemical Properties

The physical and chemical properties of picolinohydrazide are crucial for its application in
synthesis and materials science. It typically presents as a white to off-white crystalline powder.
[3][8][9] For safe handling and storage, it should be kept in a dark place under an inert
atmosphere at room temperature.[4][9]

A summary of its key quantitative properties is provided in the table below.

Property Value

Melting Point 100 °C[2][10][11]
Density 1.244 g/cm3[10][11]
pKa (Predicted) 11.29 + 0.10[2][11][12]

Slightly soluble in DMSO and Methanol[2][11]

Solubility (12]

Synthesis and Reactivity

Picolinohydrazide is most commonly synthesized through the hydrazinolysis of a picolinic acid
ester, such as ethyl picolinate or methyl picolinate.[10][13] This reaction involves the
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nucleophilic attack of hydrazine hydrate on the ester's carbonyl group.
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Caption: General synthesis workflow for picolinohydrazide.

The hydrazide functional group is reactive and can undergo condensation reactions with
various aldehydes and ketones to form hydrazone derivatives.[14][15] This reactivity is
fundamental to its utility as a scaffold in medicinal chemistry.

Role in Drug Development and Research

Picolinohydrazide's structure, featuring multiple nitrogen and oxygen donor atoms, makes it a
versatile chelating agent for a wide range of metal ions.[10] This property is central to its
application in coordination chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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